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Compound of Interest

Compound Name: SM-21 maleate

Cat. No.: B15618769

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
SM-21 maleate. Given that a specific Safety Data Sheet (SDS) for SM-21 maleate is not
readily available, a precautionary approach is paramount. The following procedures are based
on best practices for handling potent, solid research chemicals with unknown toxicological
profiles.

Chemical and Physical Properties

A summary of the known quantitative data for SM-21 maleate is presented below. This
information is crucial for accurate experimental planning and safety assessments.
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Property Value Source

(x)-Tropanyl 2-(4-

IUPAC Name chlorophenoxy)butanoate Tocris Bioscience
maleate
Synonyms (x)-SM 21 R&D Systems[1]
Molecular Formula C18H24CINO3 + C4H40a4 R&D Systems[1]
Molecular Weight 453.92 g/mol R&D Systems[1]
Purity >98% (HPLC) Tocris Bioscience
Solubility Soluble to 25 mM in water R&D Systems[1]
Storage Store at room temperature. R&D Systems[1]

Personal Protective Equipment (PPE)

Due to the unknown specific hazards of SM-21 maleate, a comprehensive PPE plan is
mandatory to minimize exposure. All personnel handling this compound must be trained in the
proper use of the following equipment.
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Protection Type

Requirement

Rationale & Specifications

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required when handling the
solid compound outside of a
certified chemical fume hood to
prevent inhalation of airborne

particles.

Chemical-resistant gloves

To prevent skin contact.

Hand (e.g., nitrile). Double gloving is Change gloves immediately if
recommended. contaminated.
Must comply with OSHA 29
CFR 1910.133 or European
Safety goggles and/or face ]
Eye/Face Hield Standard EN166. A face shield
shield.
is recommended if there is a
potential for splashing.
To protect skin and personal
Body Laboratory coat.

clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for safely handling SM-21 maleate from receipt to disposal.

[EEN

. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

» Verify that the container is properly labeled.

o Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.[2]

» Restrict access to authorized personnel only.

2. Preparation and Handling:
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All handling of solid SM-21 maleate, including weighing and solution preparation, must be
conducted in a certified chemical fume hood to control potential dust and aerosols.

Ensure an eyewash station and safety shower are readily accessible.[2]
Before handling, ensure all required PPE is correctly donned.
Use dedicated spatulas and weighing boats for handling the solid.
When preparing solutions, add the solid to the solvent slowly to avoid splashing.
. Spill Management:
In case of a spill, evacuate the immediate area.
Wear all required PPE, including respiratory protection, before attempting to clean the spill.
Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.
Prevent spilled material from entering drains or waterways.
. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.
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 If Swallowed: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical
attention.[2]

5. Disposal Plan:

o All waste materials contaminated with SM-21 maleate, including empty containers, used
PPE, and spill cleanup materials, must be disposed of as hazardous waste.

o Place all contaminated materials in a sealed and properly labeled hazardous waste
container.

» Follow all local, state, and federal regulations for the disposal of chemical waste.

Visual Workflow for Handling SM-21 Maleate

The following diagram illustrates the logical workflow for the safe handling of SM-21 maleate,
from initial preparation to final disposal and emergency response.
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Workflow for Safe Handling of SM-21 Maleate
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Caption: Logical workflow for handling SM-21 maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Maleate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-sm-21-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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